Cas no 54397-85-2 (Thromboxane B2)

• Product Name: Thromboxane B2
• CAS No: 54397-85-2
• Molecular Formula: C₂₀H₃₄O₆
• Molecular Weight: 370.48036
• MDL: MFCD00135258
• CID: 372666
• PubChem ID: 24899894

Thromboxane B2 Properties

Names and Identifiers

• 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(5Z)-
• Thromboxane B2
• 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-...
• Thromboxane B2 Lipid Maps MS Standard
• TXB2 (Thromboxane B2)
• LMFA03030002
• CHEMBL1552426
• SMP1_000294
• SR-01000946531
• PG Thromboxane B2
• (5Z,9alpha,11RS,13E,15S)-9,11,15-Trihydroxythromboxa-5,13-dien-1-oic acid
• MFCD00135258
• CHEBI:28728
• BDBM82210
• AKOS040758541
• DTXSID60903947
• 54397-85-2
• (5Z,13E,15S)-9alpha,11,15-trihydroxythromboxa-5,13-dien-1-oic acid
• SCHEMBL38223
• NCGC00161306-01
• 63783-09-5
• HMS3648N08
• HY-113331
• CS-0059625
• TXB2
• CAS_54397-85-2
• Thromboxa-5,13-dien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9alpha,13E,15S)-
• SR-01000946531-1
• (Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]hept-5-enoic acid
• 5-Heptenoic acid, 7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-, (5Z)-rel-
• BML2-B07
• 5-Heptenoic acid, 7-(tetrahydro-4,6-dihydroxy-2-(3-hydroxy-1-octenyl)-2H-pyran-3-yl)-, (2R-(2alpha(1E,3S*),3beta(Z),4beta,6alpha))-
• UNII-V94M3R26ZV
• AS-78188
• XNRNNGPBEPRNAR-JQBLCGNGSA-N
• 5-Heptenoicacid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(5Z)-rel-
• 9S,11,15S-trihydroxy-thromboxa-5Z,13E-dien-1-oic acid
• Q3009646
• DTXCID901331895
• B2, Thromboxane
• V94M3R26ZV
• (5Z,9ALPHA,13E,15S)-9,11,15-TRIHYDROXYTHROMBOXA-5,13-DIEN-1-OIC ACID
• (Z)-7-((2R,3S,4S)-4,6-dihydroxy-2-((E,3S)-3-hydroxyoct-1-enyl)oxan-3-yl)hept-5-enoic acid
• G12370

• MDL： MFCD00135258
• InChIKey： XNRNNGPBEPRNAR-JQBLCGNGSA-N
• Inchi： InChI=1S/C20H34O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,12-13,15-18,20-22,25H,2-3,5-6,8-11,14H2,1H3,(H,23,24)/b7-4-,13-12+/t15-,16-,17-,18+,20/m0/s1
• SMILES： CCCCC[C@@H](/C=C/[C@@H]1[C@H]([C@H](CC(O1)O)O)C/C=C\CCCC(=O)O)O

Computed Properties

• Exact Mass: 370.23600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 370.236
• Heavy Atom Count: 26
• Complexity: 448
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Surface Charge: 0
• Topological Polar Surface Area: 107

Experimental Properties

• LogP: 2.76940
• PSA: 107.22000
• Merck: 13,9466
• Refractive Index: 1.56
• Boiling Point: 582.5 °C at 760 mmHg
• Melting Point: 95-96°
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 199.7 °C
• Solubility: Chloroform (Slightly)
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: D25 +57.4° (c = 0.26 in ethyl acetate)
• Density: 1.171

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Thromboxanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thromboxanes